Cas no 832735-99-6 (3-(piperazin-1-yl)benzonitrile hydrochloride)

• Product Name: 3-(piperazin-1-yl)benzonitrile hydrochloride
• CAS No: 832735-99-6
• MF: C₁₁H₁₄ClN₃
• MW: 223.701961040497
• CID: 673851
• PubChem ID: 69769991
• Update Time: 2025-04-19

3-(piperazin-1-yl)benzonitrile hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-(piperazin-1-yl)benzonitrile hydrochloride
• Benzonitrile, 3-(1-piperazinyl)-, monohydrochloride
• 3-(PIPERAZIN-1-YL)BENZONITRILEHYDROCHLORIDE
• 3-piperazin-1-ylbenzonitrile;hydrochloride
• SCHEMBL6408589
• AKOS025149810
• 1-(3-cyanophenyl)piperazine hydrochloride
• F2167-9473
• SWHLUGJSJXSHBF-UHFFFAOYSA-N
• 832735-99-6

• Inchi： 1S/C11H13N3.ClH/c12-9-10-2-1-3-11(8-10)14-6-4-13-5-7-14;/h1-3,8,13H,4-7H2;1H
• InChI Key： SWHLUGJSJXSHBF-UHFFFAOYSA-N
• SMILES： Cl.N1(C2C=CC=C(C#N)C=2)CCNCC1

Computed Properties

• Exact Mass: 223.0876252g/mol
• Monoisotopic Mass: 223.0876252g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 224
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 39.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Phenylpiperazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Phenylpiperazines